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Compound of Interest

Compound Name: Vinyl chloroacetate

Cat. No.: B1346916

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for working with vinyl chloroacetate, a flammable and hazardous chemical.
Adherence to these procedures is critical to ensure personal safety and environmental
protection.

Chemical Safety Profile: Vinyl Chloroacetate

Vinyl chloroacetate is a colorless to light yellow liquid that is insoluble in water.[1] It is
classified as a flammable liquid and vapor, and poses several health hazards.[2][3] This
substance is harmful if swallowed, causes skin irritation and serious eye damage, and may
lead to an allergic skin reaction or respiratory irritation.[2][3] Furthermore, it is suspected of
causing genetic defects and cancer and is very toxic to aquatic life with long-lasting effects.[2]

Property Value Source
Molecular Formula CICH2C02CH=CH: [3]
Molecular Weight 120.54 g/mol [3]
Appearance Colorless to light yellow liquid [1]
Flash Point 51°C/123.8 °F [3]
Specific Gravity 1.19 g/cm3 [3]
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Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is necessary to mitigate the risks associated with vinyl
chloroacetate. The following table outlines the minimum required PPE for handling this

chemical.
Body Part Required PPE Standard/Specification
. Chemical-resistant gloves Inspect gloves for integrity
ands
(e.g., Neoprene) before each use.
Must comply with OSHA's eye

Chemical safety goggles or a and face protection regulations
Eyes/Face ) )

face shield in 29 CFR 1910.133 or

European Standard EN166.[3]

NIOSH/MSHA or European

) Standard EN 149 approved o
Respiratory ) ) ) exceeded or if irritation is
respirator with an appropriate

Required if exposure limits are

i experienced.[3]
filter (e.g., type ABEK)

Bod Long-sleeved clothing or a Should be worn to prevent skin
o
Y chemical-resistant suit exposure.[4][5][6]

Operational Plan for Safe Handling

A systematic approach to handling vinyl chloroacetate is crucial for minimizing exposure and
preventing accidents.

1. Pre-Handling Preparations:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3]

 Verify that the work area is well-ventilated.
o Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

» Use non-sparking tools and explosion-proof equipment.[2][3]
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e Ground and bond containers and receiving equipment to prevent static discharge.[2][3]
2. Donning PPE:
 Inspect all PPE for damage before use.

e Don PPE in the following order: chemical-resistant suit/clothing, respirator, safety
goggles/face shield, and then gloves.

3. Handling the Chemical:

» Handle the substance in a well-ventilated area, preferably within a chemical fume hood.
¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3]

o Prevent contact with skin, eyes, and clothing.[2][3]

e Do not eat, drink, or smoke when using this product.[2][3]

4. Post-Handling Procedures:

e Wash hands and any exposed skin thoroughly after handling.[2][3]

o Doff PPE in a designated area, taking care to avoid contaminating skin or clothing. Remove
gloves first, followed by the face shield/goggles, suit/clothing, and finally the respirator.

o Contaminated work clothing should not be allowed out of the workplace and must be
decontaminated or disposed of as hazardous waste.[2][3]

Emergency Response and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[2][4][7]

Skin Contact

Immediately take off all contaminated clothing.
Rinse the skin with plenty of water for at least 15
minutes. If skin irritation or a rash occurs, seek
medical advice.[2][3][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Immediately call a poison center or doctor.[3][4]

Ingestion

Rinse the mouth with water. Do NOT induce
vomiting. Call a poison center or doctor if you
feel unwell.[3][4]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Response Workflow
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Evacuate Immediate Area

Don Appropriate PPE
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Eliminate Ignition Sources

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
with Non-Sparking Tools

Place in a Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area
and Used Equipment

Spill Secured

Click to download full resolution via product page

Caption: Workflow for responding to a vinyl chloroacetate spill.
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Disposal of Contaminated Materials

o All waste, including used PPE, contaminated absorbent materials, and empty containers,
must be treated as hazardous waste.

e Dispose of contents and containers in accordance with local, regional, and national
regulations at an approved waste disposal plant.[2][3]

» Do not allow the product to enter drains, surface water, or the sanitary sewer system.[2][4]
Empty containers retain product residue and can be dangerous.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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